3-Amino-3-cyclobutylpropan-1-ol

• Molecular Formula: C7H15NO
• Molecular Weight: 129.20 g/mol
• IUPAC Name: 3-amino-3-cyclobutylpropan-1-ol
• InChI: InChI=1S/C7H15NO/c8-7(4-5-9)6-2-1-3-6/h6-7,9H,1-5,8H2
• InChI Key: FEJKAXCLIZQKBP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C(CCO)N

Description

3-Amino-3-cyclobutylpropan-1-ol is a chemical compound that belongs to the class of propanolamines. It features a cyclobutyl group attached to the third carbon of a propanol chain, with an amino group on the same carbon. This compound is both a primary amine and a primary alcohol, making it a versatile molecule in various chemical reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-3-cyclobutylpropan-1-ol typically involves the reaction of cyclobutylcarbinol with ammonia or an amine under specific conditions. One common method includes the use of a catalyst to facilitate the reaction, ensuring high yield and purity of the product .

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

3-Amino-3-cyclobutylpropan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it into different amines or alcohols.

Substitution: The amino group can participate in substitution reactions, forming new compounds.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents such as alkyl halides and acyl chlorides are used in substitution reactions.

Major Products Formed

Oxidation: Cyclobutyl ketones or aldehydes.

Reduction: Secondary or tertiary amines.

Substitution: Various substituted amines and alcohols.

Scientific Research Applications

3-Amino-3-cyclobutylpropan-1-ol has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as an intermediate in the preparation of complex molecules.

Biology: Investigated for its potential role in biochemical pathways and enzyme interactions.

Medicine: Explored for its therapeutic potential in drug development, particularly in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 3-Amino-3-cyclobutylpropan-1-ol involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. This interaction can lead to various biological effects, such as enzyme inhibition or activation, and influence cellular processes .

Comparison with Similar Compounds

Similar Compounds

3-Amino-1-propanol: A simpler analog without the cyclobutyl group.

Cyclobutylamine: Contains the cyclobutyl group but lacks the propanol chain.

3-Aminopropan-1-ol: Similar structure but without the cyclobutyl group

Uniqueness

3-Amino-3-cyclobutylpropan-1-ol is unique due to the presence of both the cyclobutyl group and the propanol chain, which confer distinct chemical properties and reactivity. This combination makes it a valuable compound in synthetic chemistry and various research applications .